Cas no 19819-18-2 (2-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one)

2-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a synthetic organic compound with notable structural features. This compound exhibits potent chemical properties, including high stability and specific reactivity, making it a valuable tool in various synthetic applications. Its unique heterocyclic structure allows for versatile reactions, contributing to its significance in medicinal chemistry and material science research.
2-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one structure
19819-18-2 structure
Product Name:2-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
CAS No:19819-18-2
MF:C16H14N2OS
MW:282.360162258148
CID:1389015
PubChem ID:209396
Update Time:2025-10-17

2-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
    • [1]benzothieno[2,3-d]pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-2-phenyl-
    • 2-phenyl-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
    • 2-Phenyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one
    • G62509
    • CL-300619
    • CS-0324054
    • 2-Phenyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-ol
    • DA-50581
    • CHEMBL3967244
    • Z55164716
    • 19819-18-2
    • BDBM50250991
    • [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-phenyl-
    • 2-Phenyl-5,6,7,8-tetrahydro(1)benzothieno(2,3-d)pyrimidin-4(1H)-one
    • HY-W278944
    • Antiproliferative agent-15
    • AKOS000281431
    • TS-09322
    • STK080047
    • (1)Benzothieno(2,3-d)pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-phenyl-
    • 2-Phenyl-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one
    • DTXSID70173538
    • Inchi: 1S/C16H14N2OS/c19-15-13-11-8-4-5-9-12(11)20-16(13)18-14(17-15)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H,17,18,19)
    • InChI Key: CDFWRIZOSNAGCV-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(NC(C3C=CC=CC=3)=N2)=O)C2=C1CCCC2

Computed Properties

  • Exact Mass: 282.08282
  • Monoisotopic Mass: 282.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 41.46

2-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one Pricemore >>

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2-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one Suppliers

Amadis Chemical Company Limited
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(CAS:19819-18-2)2-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
Order Number:A1246304
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:33
Price ($):291
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:19819-18-2)2-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
A1246304
Purity:99%
Quantity:1g
Price ($):291
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